1-(4-aminophenyl)-3-cyclopropyl-4,5-dihydroxy-1,3-dihydro-2H-imidazol-2-one

• Molecular Formula: C12H13N3O3
• Molecular Weight: 247.25 g/mol
• IUPAC Name: 1-(4-aminophenyl)-3-cyclopropyl-4,5-dihydroxyimidazol-2-one
• InChI: InChI=1S/C12H13N3O3/c13-7-1-3-8(4-2-7)14-10(16)11(17)15(12(14)18)9-5-6-9/h1-4,9,16-17H,5-6,13H2
• InChI Key: NQSXUAXYTHHZIU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=C(N(C2=O)C3=CC=C(C=C3)N)O)O

Description

This compound features a 1,3-dihydro-2H-imidazol-2-one core substituted with:

• 4-Aminophenyl at position 1: Enhances hydrogen bonding and solubility.
• Cyclopropyl at position 3: Introduces steric rigidity and metabolic stability.

Its unique combination of substituents distinguishes it from other imidazolone derivatives, which often prioritize aromatic or alkyl groups for specific pharmacological profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-aminophenyl)-3-cyclopropyl-4,5-dihydroxy-1,3-dihydro-2H-imidazol-2-one typically involves multiple steps, starting from readily available precursors. One common approach involves the cyclization of a suitable precursor containing the aminophenyl and cyclopropyl groups under specific conditions to form the imidazol-2-one core. The reaction conditions often include the use of catalysts and solvents to facilitate the cyclization process.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to produce the compound on a large scale.

Chemical Reactions Analysis

Types of Reactions

1-(4-aminophenyl)-3-cyclopropyl-4,5-dihydroxy-1,3-dihydro-2H-imidazol-2-one can undergo various chemical reactions, including:

Oxidation: The dihydroxy groups can be oxidized to form quinone derivatives.

Reduction: The compound can be reduced to form different reduced derivatives.

Substitution: The aminophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Electrophilic reagents such as halogens or nitro compounds can be used under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinone derivatives, while substitution reactions can introduce various functional groups onto the aminophenyl ring.

Scientific Research Applications

1-(4-aminophenyl)-3-cyclopropyl-4,5-dihydroxy-1,3-dihydro-2H-imidazol-2-one has several applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential as a biochemical probe or as a precursor for bioactive molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 1-(4-aminophenyl)-3-cyclopropyl-4,5-dihydroxy-1,3-dihydro-2H-imidazol-2-one involves its interaction with specific molecular targets. The aminophenyl group can interact with enzymes or receptors, while the cyclopropyl and dihydroxy-imidazol-2-one core can modulate the compound’s binding affinity and specificity. The exact pathways and targets depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent-Driven Functional Differences

a) 1-(4-Chlorophenyl)-4-(3,4,5-trimethoxyphenyl)-1,3-dihydro-2H-imidazol-2-one (Anticancer Agent)

• Key Differences: 4-Chlorophenyl (electron-withdrawing) vs. 4-aminophenyl (electron-donating) in the target compound. Trimethoxyphenyl substituent vs. cyclopropyl; the former enhances lipophilicity, while the latter improves metabolic resistance.
• Activity: The trimethoxyphenyl group in the analog is linked to microtubule inhibition in cancer cells, whereas the target compound’s aminophenyl may favor kinase binding .

b) 1-Ethyl-4,5-diphenyl-1,3-dihydro-2H-imidazol-2-one

• Key Differences :
  • Ethyl and diphenyl groups vs. cyclopropyl and 4,5-dihydroxy in the target.
  • Diphenyl groups increase hydrophobicity, reducing solubility compared to the dihydroxy-substituted target.
• Synthesis : Both compounds use multi-component condensation, but the target requires precise hydroxylation steps .

c) 3,5-Di(4',5'-diphenyl-1H-imidazol-1-yl)-1H-1,2,4-triazole (Antimicrobial Agent)

• Key Differences :
  • Hybrid triazole-imidazole scaffold vs. the imidazolone core.
  • Dihydroxy groups in the target compound may enhance metal chelation, a feature absent in this analog.
• Activity : The triazole-imidazole hybrid shows broad-spectrum antimicrobial activity, while the target’s dihydroxy groups could target oxidative stress pathways .

Structural and Electronic Effects

Compound	Substituents	Key Features	Biological Activity	Reference
Target Compound	4-Aminophenyl, cyclopropyl, 4,5-dihydroxy	High polarity, hydrogen bonding, metabolic stability	Potential kinase inhibition
1-(4-Chlorophenyl)-... (Compound 12)	4-Chlorophenyl, trimethoxyphenyl	Lipophilic, microtubule disruption	Anticancer
1-Ethyl-4,5-diphenyl-imidazolone	Ethyl, diphenyl	Hydrophobic, planar structure	Not reported
Triazole-imidazole hybrid (C1)	Diphenylimidazole, triazole	Rigid, electron-deficient core	Antimicrobial

Pharmacological Potential

• Antimicrobial : The target’s dihydroxy groups may mimic catechol motifs in siderophores, enabling iron scavenging in pathogens .
• Anticancer: Compared to trimethoxyphenyl analogs, the 4-aminophenyl group could enhance DNA intercalation or topoisomerase inhibition .
• Solubility: The dihydroxy and aminophenyl groups improve aqueous solubility over diphenyl or ethyl-substituted analogs, aiding bioavailability .

Biological Activity

1-(4-aminophenyl)-3-cyclopropyl-4,5-dihydroxy-1,3-dihydro-2H-imidazol-2-one is a complex organic compound with significant biological activity. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The compound has the following chemical characteristics:

• Molecular Formula : C12H13N3O3
• Molecular Weight : 247.25 g/mol
• IUPAC Name : 1-(4-aminophenyl)-3-cyclopropyl-4,5-dihydroxy-1,3-dihydro-2H-imidazol-2-one
• CAS Number : 1112043-96-5

This structure includes an imidazole ring substituted with hydroxyl and amino groups, contributing to its diverse biological interactions.

Anticancer Properties

Research indicates that 1-(4-aminophenyl)-3-cyclopropyl-4,5-dihydroxy-1,3-dihydro-2H-imidazol-2-one exhibits notable anticancer activity. In vitro studies have shown that it can inhibit the proliferation of various cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer) cells. The compound demonstrated IC50 values comparable to established chemotherapeutics such as doxorubicin, indicating its potential as a therapeutic agent in oncology.

Cell Line	IC50 Value (µM)	Comparison Drug
MCF-7	22.54	Doxorubicin
A549	5.08	Erlotinib

Antimicrobial Activity

The compound also shows promising antimicrobial properties. Studies have reported its effectiveness against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values indicating strong antibacterial activity. The presence of hydroxyl groups is believed to enhance its interaction with microbial cell walls.

Microorganism	MIC Value (µg/mL)
Staphylococcus aureus	< 10
Escherichia coli	< 15

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cancer cell proliferation and survival.
• Reactive Oxygen Species (ROS) Generation : It can induce oxidative stress in cancer cells, leading to apoptosis.
• Antimicrobial Mechanisms : By disrupting the bacterial cell membrane integrity and inhibiting essential metabolic pathways.

Case Studies and Research Findings

Several case studies have highlighted the efficacy of 1-(4-aminophenyl)-3-cyclopropyl-4,5-dihydroxy-1,3-dihydro-2H-imidazol-2-one:

• Study on MCF-7 Cells :
  • Researchers evaluated the antiproliferative effects of the compound on MCF-7 cells.
  • Results indicated significant growth inhibition with an IC50 value of 22.54 µM.
  • Mechanistic studies suggested that the compound induces apoptosis via ROS generation.
• Antibacterial Evaluation :
  • A series of tests against various pathogens were conducted.
  • The compound exhibited potent antibacterial activity against both Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for developing new antibiotics.